Cas no 627840-82-8 (5-(morpholine-4-sulfonyl)pyridin-2-amine)

• Product Name: 5-(morpholine-4-sulfonyl)pyridin-2-amine
• CAS No: 627840-82-8
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• MDL: MFCD06307828
• CID: 2092636
• PubChem ID: 5268062
• Update Time: 2025-05-27

5-(morpholine-4-sulfonyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Morpholinosulfonyl)pyridin-2-amine
• 5-(4-morpholinylsulfonyl)-2-Pyridinamine
• 5-(morpholine-4-sulfonyl)pyridin-2-amine
• A868361
• 5-morpholin-4-ylsulfonylpyridin-2-amine
• FT-0743533
• SCHEMBL19951018
• EN300-131077
• CAB84082
• AC-31911
• 627840-82-8
• AKOS002286848
• CS1239
• CS-0454438
• Z959643750
• AMY5659
• MFCD06307828
• 5-morpholinosulfonylpyridin-2-amine
• 5-(morpholin-4-ylsulfonyl)pyridin-2-amine
• DA-38562
• STL227873

• MDL： MFCD06307828
• Inchi： 1S/C9H13N3O3S/c10-9-2-1-8(7-11-9)16(13,14)12-3-5-15-6-4-12/h1-2,7H,3-6H2,(H2,10,11)
• InChI Key： YFLUKCFVYCDJCM-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)N)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-(morpholine-4-sulfonyl)pyridin-2-amine

5-(Morpholine-4-sulfonyl)pyridin-2-amine: A Comprehensive Overview

5-(Morpholine-4-sulfonyl)pyridin-2-amine (CAS No. 627840-82-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 5-(morpholine-4-sulfonyl)pyridin-2-amine.

Chemical Structure and Properties:

5-(Morpholine-4-sulfonyl)pyridin-2-amine is a pyridine derivative with a morpholine sulfonyl group attached to the 5-position of the pyridine ring. The molecular formula of this compound is C₁₀H₁₃N₃O₃S, and its molecular weight is 243.3 g/mol. The presence of the morpholine sulfonyl group imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Additionally, the morpholine sulfonyl group provides a polar functional handle that can be readily modified through various synthetic transformations, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

Synthesis Methods:

The synthesis of 5-(morpholine-4-sulfonyl)pyridin-2-amine has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 5-chloropyridin-2-amine with morpholine sulfonyl chloride in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). This reaction typically proceeds via nucleophilic substitution at the chlorine atom, followed by deprotonation to form the final product.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed Suzuki coupling between 5-bromopyridin-2-amine and morpholine sulfonyl boronic acid can yield 5-(morpholine-4-sulfonyl)pyridin-2-amine with high efficiency and selectivity. This method is particularly useful for large-scale synthesis and can be adapted to incorporate various functional groups onto the pyridine ring.

Biological Activities:

5-(Morpholine-4-sulfonyl)pyridin-2-amine has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and modulation of signaling pathways. One notable application is its use as an inhibitor of phosphodiesterase (PDE) enzymes, which are involved in regulating cyclic nucleotide levels in cells. PDE inhibitors have shown promise in treating various diseases, including cardiovascular disorders, respiratory conditions, and neurological disorders.

In addition to PDE inhibition, 5-(morpholine-4-sulfonyl)pyridin-2-amine has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Advancements:

The ongoing research on 5-(morpholine-4-sulfonyl)pyridin-2-amine continues to uncover new insights into its mechanisms of action and potential therapeutic uses. A recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives based on this scaffold exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that these compounds could induce apoptosis and cell cycle arrest by targeting specific signaling pathways involved in cancer progression.

In another study, scientists at a leading pharmaceutical company explored the use of 5-(morpholine-4-sulfonyl)pyridin-2-amine-based compounds as potential treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The results showed that these compounds could protect neurons from oxidative stress and improve cognitive function in animal models, highlighting their potential as neuroprotective agents.

Conclusion:

5-(Morpholine-4-sulfonyl)pyridin-2-amine (CAS No. 627840-82-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.